5-(4-fluorophenyl)-1-(phenylsulfonyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 2-(benzenesulfonyl)-3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazole
• InChI: InChI=1S/C19H15FN2O2S2/c20-15-10-8-14(9-11-15)18-13-17(19-7-4-12-25-19)21-22(18)26(23,24)16-5-2-1-3-6-16/h1-12,18H,13H2
• InChI Key: ZGMLRCOUHVVZNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C19H15FN2O2S2
• Molecular Weight: 386.5 g/mol

Description

5-(4-fluorophenyl)-1-(phenylsulfonyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 5-(4-fluorophenyl)-1-(phenylsulfonyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazole has been extensively studied. It has been reported to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a crucial role in pain and inflammation. Additionally, this compound has been reported to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which play a crucial role in the development of inflammation. Additionally, this compound has been reported to reduce the levels of reactive oxygen species (ROS), which are involved in the development of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

5-(4-fluorophenyl)-1-(phenylsulfonyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazole has several advantages and limitations for lab experiments. One of the significant advantages is its ability to inhibit the activity of COX-2, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, this compound has been reported to exhibit potent anti-cancer properties, making it a potential candidate for cancer treatment. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in lab experiments.

Future Directions

There are several future directions for the study of 5-(4-fluorophenyl)-1-(phenylsulfonyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazole. One of the significant future directions is the study of its potential applications in the treatment of pain and inflammation-related disorders. Additionally, this compound can be studied for its potential use in the treatment of cancer. Further studies can also be conducted to improve the solubility of this compound in water, making it more suitable for lab experiments. Finally, the study of the structure-activity relationship of this compound can provide insights into the development of more potent analogs with improved pharmacological properties.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. Further studies can be conducted to explore its potential applications in the treatment of pain and inflammation-related disorders and cancer. Additionally, the study of the structure-activity relationship of this compound can provide insights into the development of more potent analogs with improved pharmacological properties.

Scientific Research Applications

5-(4-fluorophenyl)-1-(phenylsulfonyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazole has been studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicine. It has been reported to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, this compound has been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.